Cas no 1213145-32-4 ((1S)-1-(1H-indol-5-yl)ethan-1-amine)

• Product Name: (1S)-1-(1H-indol-5-yl)ethan-1-amine
• CAS No: 1213145-32-4
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5887903
• PubChem ID: 40558451
• Update Time: 2025-07-19

(1S)-1-(1H-indol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-methanamine, α-methyl-, (αS)-
• (S)-1-(1H-indol-5-yl)ethan-1-amine
• (1S)-1-(1H-indol-5-yl)ethan-1-amine

• Inchi： 1S/C10H12N2/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-7,12H,11H2,1H3/t7-/m0/s1
• InChI Key： IRGHGODKKCDIFK-ZETCQYMHSA-N
• SMILES： N1C2=C(C=C([C@H](C)N)C=C2)C=C1

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 327.2±17.0 °C(Predicted)
• pka: 17.31±0.30(Predicted)

Additional information on (1S)-1-(1H-indol-5-yl)ethan-1-amine

Comprehensive Overview of (1S)-1-(1H-indol-5-yl)ethan-1-amine (CAS No. 1213145-32-4): Properties, Applications, and Industry Relevance

The compound (1S)-1-(1H-indol-5-yl)ethan-1-amine (CAS No. 1213145-32-4) is a chiral amine derivative with a distinctive indole backbone, garnering significant attention in pharmaceutical and biochemical research. Its structural uniqueness, characterized by the (1S)-configuration and 1H-indol-5-yl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthesis pathways, and emerging applications, while addressing trending topics like AI-driven drug discovery and sustainable synthesis—key themes frequently searched in scientific databases.

Chemically, (1S)-1-(1H-indol-5-yl)ethan-1-amine exhibits a molecular weight of 160.23 g/mol and a purity typically exceeding 98%, as confirmed by HPLC. Its chiral center at the 1-position is critical for enantioselective reactions, a feature highly sought after in asymmetric catalysis and pharmaceutical manufacturing. Researchers often explore its role in modulating serotonin receptor activity, linking it to studies on neurological disorders—a hot topic in 2024 due to rising global interest in mental health therapeutics.

The synthesis of CAS 1213145-32-4 commonly involves reductive amination of 1H-indol-5-yl ketones or resolution of racemic mixtures using chiral auxiliaries. Recent advancements highlight enzyme-catalyzed processes as a sustainable alternative, aligning with the industry’s shift toward green chemistry. This approach reduces waste and energy consumption, addressing ESG (Environmental, Social, and Governance) metrics—a trending search term among chemical enterprises.

Applications of (1S)-1-(1H-indol-5-yl)ethan-1-amine span drug development, particularly in CNS-targeting agents and GPCR modulators. Its indole scaffold is a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs. Notably, it serves as a precursor for tryptamine derivatives, which are investigated for their potential in neuroprotection and mood regulation—subjects gaining traction in neuroscience forums and AI-based drug design platforms.

From a commercial perspective, demand for CAS 1213145-32-4 is rising due to its versatility. Suppliers emphasize cGMP compliance and high-throughput screening compatibility, catering to contract research organizations (CROs). Analytical techniques like chiral HPLC and LC-MS ensure quality control, while regulatory filings (e.g., REACH) bolster its marketability. These aspects resonate with queries like "chiral amine suppliers" and "indole derivatives for drug discovery," frequently observed in search analytics.

In conclusion, (1S)-1-(1H-indol-5-yl)ethan-1-amine (CAS No. 1213145-32-4) represents a nexus of innovation in synthetic chemistry and life sciences. Its alignment with precision medicine trends and eco-friendly synthesis positions it as a compound of enduring relevance. Future research may explore its utility in bioconjugation or proteolysis-targeting chimeras (PROTACs), further expanding its industrial footprint.